Cas no 79422-65-4 ({2-[(diethylamino)methyl]phenyl}methanol)

{2-[(diethylamino)methyl]phenyl}methanol structure
79422-65-4 structure
Product Name:{2-[(diethylamino)methyl]phenyl}methanol
CAS No:79422-65-4
MF:C12H19NO
MW:193.285363435745
CID:984687
PubChem ID:337191
Update Time:2025-04-20

{2-[(diethylamino)methyl]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {2-[(diethylamino)methyl]phenyl}methanol
    • [2-(diethylaminomethyl)phenyl]methanol
    • 2-hydroxymethyl-N,N-diethylbenzylamin
    • AC1L7L7E
    • NSC354289
    • o-Diethylaminomethylbenzyl alcohol
    • Oprea1_036903
    • NSC-354289
    • 79422-65-4
    • AKOS003583048
    • DTXSID20320050
    • Inchi: 1S/C12H19NO/c1-3-13(4-2)9-11-7-5-6-8-12(11)10-14/h5-8,14H,3-4,9-10H2,1-2H3
    • InChI Key: VVDVKWMGRINUFM-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=CC=1CN(CC)CC

Computed Properties

  • Exact Mass: 193.14677
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
  • LogP: 2.02070
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent